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Compound of Interest

Compound Name: 3-Ethyl-4-methylpyridine

Cat. No.: B184564

Essential Safety and Handling Guide for 3-Ethyl-
4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive
Overview of Safe Handling, Personal Protective Equipment, and Disposal Protocols for 3-
Ethyl-4-methylpyridine.

This guide provides critical safety and logistical information for the handling and disposal of 3-
Ethyl-4-methylpyridine, a compound requiring careful management in a laboratory setting.
Adherence to these protocols is essential for ensuring personal safety and regulatory
compliance.

Hazard Identification and Quantitative Data

3-Ethyl-4-methylpyridine is a hazardous substance that can cause significant health effects. It
is harmful if swallowed, in contact with skin, or inhaled, and can cause skin, eye, and
respiratory irritation.[1][2][3] While specific occupational exposure limits (OELS) for 3-Ethyl-4-
methylpyridine have not been established by major regulatory bodies such as OSHA or
ACGIH, it is crucial to handle this compound with a high degree of caution. For risk assessment
purposes, the exposure limits for the parent compound, pyridine, are provided below as a
reference.
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Parameter Value Reference
Molecular Formula C8H11N [4]
Molecular Weight 121.18 g/mol [4]
Boiling Point 198 °C [2]
Melting Point 6-8 °C [2]
Flash Point 195-196 °C [2]
Density 0.9458 g/cm? at 20 °C [2]
Pyridine OSHA PEL (TWA) 5 ppm (15 mg/m3) [5]
Pyridine ACGIH TLV (TWA) 1 ppm [5]
Pyridine NIOSH REL (TWA) 5 ppm (15 mg/m3) [5]

Note: The occupational exposure limits provided are for pyridine and should be used as a
guideline for minimizing exposure to 3-Ethyl-4-methylpyridine.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is paramount to ensure safety. The following
step-by-step protocols for key laboratory operations involving 3-Ethyl-4-methylpyridine are
provided.

Engineering Controls and Preparation

o Ventilation: All work with 3-Ethyl-4-methylpyridine must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[1][6]

o Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and within a 10-second travel distance from the work area.[5][7]

e Incompatible Materials: Store 3-Ethyl-4-methylpyridine away from strong oxidizing agents
and acids.[1][7]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://cameochemicals.noaa.gov/chris/MEP.pdf
https://cameochemicals.noaa.gov/chris/MEP.pdf
https://cameochemicals.noaa.gov/chris/MEP.pdf
https://cameochemicals.noaa.gov/chris/MEP.pdf
https://www.osha.gov/annotated-pels
https://www.osha.gov/annotated-pels
https://www.osha.gov/annotated-pels
https://www.benchchem.com/product/b184564?utm_src=pdf-body
https://www.benchchem.com/product/b184564?utm_src=pdf-body
https://www.benchchem.com/product/b184564?utm_src=pdf-body
https://www.osha.gov/annotated-pels/table-z-2
https://www.chembk.com/en/chem/3-Ethyl-4-Methylpyridine
https://www.osha.gov/annotated-pels
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-4-methylpyridine
https://www.benchchem.com/product/b184564?utm_src=pdf-body
https://www.osha.gov/annotated-pels/table-z-2
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-4-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A comprehensive PPE ensemble is mandatory when handling this chemical.

PPE Category Specification Rationale

Chemical-resistant gloves
) (e.g., Butyl rubber, Viton®). To prevent skin contact and
Hand Protection o ]
Nitrile gloves are not absorption.

recommended.[1][5]

Chemical safety goggles with
] ] ] To protect eyes from splashes
Eye and Face Protection side shields or a full-face

) and vapors.
shield.[1]

A flame-retardant and ) )
. ) o To protect skin and clothing
Skin and Body Protection antistatic laboratory coat or o
) ) ] from contamination.
chemical-resistant suit.[8]

In areas with inadequate
ventilation or for spill response,
) ) a NIOSH-approved respirator To prevent inhalation of
Respiratory Protection _ _ )
with an appropriate organic harmful vapors.
vapor cartridge is required.[1]

[7]

Safe Handling Protocol

o Pre-use Inspection: Before handling, visually inspect the container for any damage or leaks.

» Dispensing: When transferring or dispensing the chemical, use non-sparking tools and
ensure proper grounding to prevent static discharge.[1][2]

» Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the chemical, even if gloves were worn.[8]

» Spill Management: In the event of a small spill, use an inert absorbent material like sand or
vermiculite to contain it.[6][7] For larger spills, evacuate the area and contact the institutional
Environmental Health and Safety (EHS) department.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.osha.gov/annotated-pels/table-z-2
https://www.osha.gov/annotated-pels
https://www.osha.gov/annotated-pels/table-z-2
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/108894.htm
https://www.osha.gov/annotated-pels/table-z-2
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-4-methylpyridine
https://www.osha.gov/annotated-pels/table-z-2
https://cameochemicals.noaa.gov/chris/MEP.pdf
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/108894.htm
https://www.chembk.com/en/chem/3-Ethyl-4-Methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-4-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Plan

The disposal of 3-Ethyl-4-methylpyridine and its contaminated materials must be managed as
hazardous waste in accordance with all local, state, and federal regulations.[6][9]

o Waste Segregation: Collect all waste containing 3-Ethyl-4-methylpyridine, including
contaminated consumables (e.g., pipette tips, gloves), in a designated and clearly labeled
hazardous waste container. Do not mix with incompatible waste streams.[1]

o Container Management: The hazardous waste container must be kept tightly sealed when
not in use and stored in a designated satellite accumulation area that is cool, dry, and well-
ventilated.[1][6]

e Disposal Method: The primary recommended disposal method for pyridine-based
compounds is incineration in a licensed hazardous waste facility.[9] Never dispose of this
chemical down the drain or in regular trash.[6]

e Pickup and Removal: Contact your institution's EHS department to arrange for the pickup
and disposal of the hazardous waste.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Ethyl-4-methylpyridine.
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Workflow for 3-Ethyl-4-methylpyridine Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of 3-Ethyl-4-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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